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Compound of Interest

Compound Name: 5-((Decyloxy)methyl)quinolin-8-ol
CAS No.: 112523-52-1
Cat. No.: B12890085

Get Quote

Executive Summary: The Privileged Scaffold

8-Hydroxyquinoline (8-HQ) is not merely a chelator; it is a "privileged structure” in medicinal
chemistry.[1][2][3] Its ability to bind divalent metal ions (Cu2*, Zn2+, Fe2*/3+) with high affinity
forms the basis of its biological activity. However, the mechanism is not singular.[4][5]
Depending on the derivative and the cellular context, 8-HQ compounds act through two
distinct, often opposing, modalities:

o Metal Sequestration (Starvation): Stripping essential metals from metalloenzymes (e.g.,
MetAP2, MMPs), rendering them inactive.

» lonophore Activity (The Trojan Horse): Forming lipophilic neutral complexes that transport
redox-active metals into cells or organelles, inducing lethal oxidative stress or redistributing
metals to restore homeostasis (as in Alzheimer's).

This guide dissects these mechanisms, providing the chemical grounding, biological pathways,
and experimental protocols required to validate them.[1]
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Core Chemical Mechanism: Chelation
Thermodynamics

The biological activity of 8-HQ is governed by the stability of its metal complexes.[1] The N-
atom (pyridine) and O-atom (phenolate) form a five-membered chelate ring.

Stability Constants

The affinity generally follows the Irving-Williams series. For drug design, the stability constant (

) determines whether the drug can compete with endogenous metalloproteins.
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Data synthesized from potentiometric studies (Smith & Martell, NIST).

The lonophore "Trojan Horse" Mechanism
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Neutral 1:2 complexes (M(HQ)2) are highly lipophilic. Unlike free metal ions, these complexes
can passively diffuse across the plasma membrane. Once intracellular:

o Dissociation: If the intracellular free metal concentration is low, the complex may dissociate.

e Redox Cycling: If the metal is redox-active (Cu, Fe), the complex can catalyze Fenton-like
reactions, generating Hydroxyl radicals (*OH) and Superoxide (Oz¢7).

Therapeutic Mechanisms of Action
Anticancer Activity (Nitroxoline, Clioquinol)

Primary Targets:[6]

o MetAP2 (Methionine Aminopeptidase 2): Nitroxoline inhibits MetAP2 in a metal-dependent
manner. MetAP2 is crucial for post-translational processing and angiogenesis. Inhibition
leads to G1 cell cycle arrest.[7]

o Cathepsin B: A cysteine protease involved in metastasis. Nitroxoline inhibits this by
sequestering the active site metal or direct binding.

e The ROS Storm: Copper-bound 8-HQs (e.g., Clioquinol-Cu) act as pro-oxidants. They
accumulate in the mitochondria, catalyze ROS generation, and trigger the intrinsic apoptotic
pathway (Cytochrome c release).

Neuroprotection (PBT2, Clioquinol)

The Metal Chaperone Hypothesis: In Alzheimer's Disease (AD), Zn2* and Cu2* are trapped in
Amyloid-beta (AB) plaques, causing local toxicity and starving neurons of these metals.

o Action: PBT2 acts as a weak ionophore. It abstracts Zn/Cu from the AB plaque (solubilizing
the plaque).

o Redistribution: It transports these ions across the cell membrane into the neuron.

» Signaling: Intracellular Zn2* inhibits phosphatases (like calcineurin) and activates the
Akt/GSK3[ pathway, promoting neuronal survival and synaptic plasticity.
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Antimicrobial Activity[2][3][5][7][9][10][11][12]

» Biofilm Disruption: Nitroxoline chelates Fe2*/Zn2* essential for the structural integrity of the
biofilm matrix.

e Fungal Stasis: Halogenated derivatives (Clioquinol) rely on lipophilicity to penetrate fungal
cell walls and disrupt metal-dependent enzymes (e.g., fungal proteases).

Visualizing the Pathways
Diagram 1: The Dual Mechanism (Starvation vs.
lonophore)
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Caption: The dual mechanism of 8-HQ derivatives. Left branch: The "Trojan Horse" effect
leading to oxidative stress. Right branch: Metal starvation inhibiting critical metalloenzymes.

Structure-Activity Relationship (SAR)

Modifying the quinoline ring alters pKa (acidity of the phenol) and LogP (lipophilicity), fine-
tuning the mechanism.
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Experimental Protocols (Self-Validating)
Protocol A: Determination of Metal Binding Affinity (UV-
Vis Titration)
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Objective: Determine the stoichiometry and stability of the Drug-Metal complex.

e Preparation: Prepare a 50 pM solution of the 8-HQ derivative in HEPES buffer (pH 7.4).
e Baseline Scan: Record UV-Vis spectrum (200—600 nm).

« Titration: Add aliquots of Metal Chloride (e.g., CuClz) solution (0.1 eq to 5.0 eq).

e Observation: Monitor the Bathochromic shift (Red shift). 8-HQ typically shifts from ~240 nm
to ~260/320 nm upon complexation.

» Validation: Plot Absorbance vs. [Metal]/[Ligand] ratio (Job’s Plot). An inflection point at 0.5
indicates 1:2 stoichiometry.

o Control: Perform titration with EDTA. If EDTA cannot displace the metal, the 8-HQ complex
is kinetically inert or has higher affinity (unlikely for EDTA, but useful for competition
assays).

Protocol B: Intracellular ROS Quantification (DCFDA
Assay)

Obijective: Confirm that cytotoxicity is driven by ROS (lonophore mechanism).
e Seeding: Seed cancer cells (e.g., HeLa) at 1x10> cells/well.

e Treatment: Treat with:

[e]

Group A: Vehicle (DMSO)

o

Group B: 8-HQ Derivative (IC50)

(¢]

Group C: 8-HQ + CuClz (10 pM)

[¢]

Group D: 8-HQ + NAC (N-acetylcysteine, ROS scavenger)
o Staining: After 4h, add 10 uM DCFDA (2',7'-dichlorofluorescin diacetate). Incubate 30 min.

e Analysis: Flow Cytometry (ExX/Em: 485/535 nm).
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* Interpretation:
o If Group C > Group B >> Group A, the mechanism is Copper-dependent ROS generation.
o If Group D = Group A, the toxicity is ROS-mediated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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